Cas no 132023-50-8 (a-D-Glucopyranose,1,2,3,4-tetrakis(3,4,5-trihydroxybenzoate))

• Product Name: a-D-Glucopyranose,1,2,3,4-tetrakis(3,4,5-trihydroxybenzoate)
• CAS No: 132023-50-8
• MF: C₃₄H₂₈O₂₂
• MW: 788.572932243347
• CID: 184394
• PubChem ID: 442692
• Update Time: 2025-04-19

a-D-Glucopyranose,1,2,3,4-tetrakis(3,4,5-trihydroxybenzoate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,1,2,3,4-tetrakis(3,4,5-trihydroxybenzoate)
• [(2R,3R,4S,5R,6R)-2-(hydroxymethyl)-4,5,6-tris[(3,4,5-trihydroxybenzoyl)oxy]oxan-3-yl] 3,4,5-trihydroxybenzoate
• DTXSID20331909
• Q27105302
• 1,2,3,4-Tetragalloyl-alpha-D-glucose
• 132023-50-8
• CHEMBL206385
• 1,2,3,4-tetrakis-O-galloyl-alpha-D-glucose
• SCHEMBL5666238
• 1,2,3,4-tetrakis-O-(3,4,5-trihydroxybenzoyl)-alpha-D-glucopyranose
• CHEBI:479
• 1,2,3,4-Tetragalloylglucose

• Inchi： 1S/C34H28O22/c35-9-22-27(53-30(48)10-1-14(36)23(44)15(37)2-10)28(54-31(49)11-3-16(38)24(45)17(39)4-11)29(55-32(50)12-5-18(40)25(46)19(41)6-12)34(52-22)56-33(51)13-7-20(42)26(47)21(43)8-13/h1-8,22,27-29,34-47H,9H2/t22-,27-,28+,29-,34-/m1/s1
• InChI Key： XFLTYUCKJRFDOU-UEKZKNBCSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)OC(C1C=C(C(=C(C=1)O)O)O)=O)OC(C1C=C(C(=C(C=1)O)O)O)=O)OC(C1C=C(C(=C(C=1)O)O)O)=O)OC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

• Exact Mass: 788.10722252g/mol
• Monoisotopic Mass: 788.10722252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 56
• Rotatable Bond Count: 13
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 377Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins